Cas no 2942396-29-2 (Tubulin polymerization-IN-55)

• Product Name: Tubulin polymerization-IN-55
• CAS No: 2942396-29-2
• MF: C₂₂H₂₄N₂O₄
• MW: 380.436965942383
• CID: 6777389
• PubChem ID: 168873437
• Update Time: 2025-07-20

Tubulin polymerization-IN-55 Chemical and Physical Properties

Names and Identifiers

• 2942396-29-2
• Tubulin polymerization-IN-55
• CS-0901059
• HY-155359

• Inchi： 1S/C22H24N2O4/c1-5-23-10-8-14-12-15(6-7-16(14)23)24-11-9-18(25)20-17(24)13-19(26-2)21(27-3)22(20)28-4/h6-8,10,12-13H,5,9,11H2,1-4H3
• InChI Key： DTEIZRBQUNGXFO-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C(=CC2=C1C(CCN2C1C=CC2=C(C=CN2CC)C=1)=O)OC)OC

Computed Properties

• Exact Mass: 380.17360725g/mol
• Monoisotopic Mass: 380.17360725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 559
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 52.9Ų

Additional information on Tubulin polymerization-IN-55

Professional Introduction to Tubulin Polymerization-IN-55 (CAS No. 2942396-29-2)

Tubulin polymerization-IN-55, a compound with the chemical identifier CAS No. 2942396-29-2, represents a significant advancement in the field of biochemical research and pharmaceutical development. This compound has garnered considerable attention due to its unique mechanism of action and its potential applications in modulating tubulin polymerization. Tubulin, a key component of microtubules, plays a crucial role in various cellular processes, including cell division, intracellular transport, and cell signaling. By targeting tubulin polymerization, Tubulin polymerization-IN-55 offers a novel approach to addressing a wide range of biological and medical challenges.

The recent advancements in the study of microtubule dynamics have highlighted the importance of precise control over tubulin polymerization. Microtubules are essential for maintaining cellular structure and function, and their dysregulation is associated with numerous diseases, particularly cancer. Tubulin polymerization-IN-55 has been designed to selectively interact with tubulin monomers, thereby influencing the formation and stability of microtubules. This selective interaction is critical for achieving therapeutic efficacy while minimizing off-target effects.

Current research indicates that Tubulin polymerization-IN-55 exhibits potent activity in inhibiting tubulin polymerization. This inhibition can lead to the destabilization of microtubules, which is particularly relevant in cancer therapy. Studies have shown that compounds capable of disrupting microtubule networks can induce apoptosis in rapidly dividing cancer cells. The mechanism by which Tubulin polymerization-IN-55 achieves this effect involves interfering with the normal assembly process of tubulin dimers into microtubules. This interference disrupts the cytoskeletal framework, leading to cell cycle arrest and subsequent cell death.

One of the most compelling aspects of Tubulin polymerization-IN-55 is its potential for use in combination therapies. The synergistic effects of combining Tubulin polymerization-IN-55 with other chemotherapeutic agents have been explored in preclinical studies. These studies suggest that such combinations can enhance therapeutic outcomes by targeting multiple pathways involved in cancer cell survival and proliferation. For instance, combining Tubulin polymerization-IN-55 with kinase inhibitors has shown promising results in reducing drug resistance and improving patient responses.

The development of Tubulin polymerization-IN-55 has been driven by a deeper understanding of the molecular mechanisms underlying tubulin dynamics. Advances in structural biology have provided high-resolution insights into the conformational changes that occur during tubulin polymerization. These structural insights have been instrumental in designing molecules that can specifically target these conformational changes. By leveraging this knowledge, researchers have been able to develop compounds like Tubulin polymerization-IN-55 that exhibit high selectivity and potency.

Preclinical studies have demonstrated the efficacy of Tubulin polymerization-IN-55 in various models of cancer. In vitro assays have shown that the compound effectively inhibits microtubule formation, leading to significant reductions in cell proliferation. In vivo studies have further supported these findings, demonstrating that Tubulin polymerization-IN-55 can induce tumor regression in animal models. These results are particularly encouraging given the challenges associated with developing new anticancer agents.

The safety profile of Tubulin polymerization-IN-55 is another critical aspect that has been thoroughly evaluated. Preliminary toxicology studies have indicated that the compound is well-tolerated at therapeutic doses. However, as with any potential therapeutic agent, further studies are needed to fully assess its safety and long-term effects. These studies will be essential for guiding clinical trials and ensuring that patients receive safe and effective treatments.

The future direction of research on Tubulin polymerization-IN-55 includes optimizing its pharmacokinetic properties and exploring new applications beyond oncology. By improving solubility and bioavailability, researchers aim to enhance its therapeutic potential. Additionally, investigating its effects on other cellular processes may uncover new therapeutic avenues. For example, studies are being conducted to evaluate its potential role in neurodegenerative diseases, where dysregulation of microtubule dynamics is known to play a significant role.

The impact of Tubulin polymerization-IN-55 extends beyond basic research and has significant implications for drug discovery and development pipelines. The success of this compound underscores the importance of targeted therapies in modern medicine. By developing drugs that selectively interact with specific biological targets, researchers can achieve greater precision in treating diseases while minimizing side effects. This approach aligns with the broader goals of precision medicine, which aims to tailor treatments to individual patients based on their unique biological profiles.

In conclusion, Tubulin polymerization-IN-55 (CAS No. 2942396-29-2) represents a promising advancement in the field of biochemical research and pharmaceutical development. Its ability to modulate tubulin polymerization offers a novel strategy for addressing a wide range of biological and medical challenges, particularly those related to cancer therapy. The compound's potent activity, combined with its favorable safety profile, makes it an attractive candidate for further clinical investigation. As research continues to uncover new applications and optimize its properties, Tubulin polymerization-IN-55 is poised to make significant contributions to modern medicine.